Cas no 1259983-42-0 (2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride
• CAS No: 1259983-42-0
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• MDL: MFCD06410534
• CID: 1084223
• PubChem ID: 24730253
• Update Time: 2025-10-31

2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride
• DTXSID70647082
• Y11747
• EN300-297107
• (S)-2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride
• SCHEMBL8015976
• GXBCSCVVIBVDFI-UHFFFAOYSA-N
• 1259983-42-0
• 2-AMINO-2-(2-CHLOROPHENYL)ACETICACIDHYDROCHLORIDE
• 225918-58-1
• Amino(2-chlorophenyl)acetic acid--hydrogen chloride (1/1)
• AB24559
• 2-amino-2-(2-chlorophenyl)acetic acid;hydrochloride
• (2S)-2-amino-2-(2-chlorophenyl)acetic acid hydrochloride

• MDL： MFCD06410534
• Inchi： 1S/C8H8ClNO2.ClH/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4,7H,10H2,(H,11,12);1H
• InChI Key： GXBCSCVVIBVDFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)N.Cl

Computed Properties

• Exact Mass: 221.0010339g/mol
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride

Introduction to 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (CAS No. 1259983-42-0)

2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (CAS No. 1259983-42-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-amino-α-(2-chlorophenyl)acetic acid hydrochloride, is a derivative of glycine and possesses a unique structure that includes a chlorinated phenyl group. This structural feature imparts specific chemical and biological properties, making it an important intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical formula of 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is C₉H₁₀Cl₂NO₃, and it has a molecular weight of approximately 247.08 g/mol. The compound is typically obtained as a white crystalline solid and is highly soluble in water, which facilitates its use in various aqueous reactions and formulations. Its solubility properties are crucial for its application in drug development, where aqueous solubility is often a key requirement for effective drug delivery.

In the realm of medicinal chemistry, 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride has been extensively studied for its potential as a building block in the synthesis of novel drugs. Recent research has highlighted its utility in the development of inhibitors for specific enzymes and receptors, particularly those involved in neurological disorders and cancer. For instance, studies have shown that derivatives of this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

The biological activity of 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is attributed to its ability to interact with specific protein targets. The chlorinated phenyl group provides a hydrophobic interaction site, while the amino and carboxylic acid groups offer opportunities for hydrogen bonding and other polar interactions. This combination of functional groups allows the compound to bind selectively to target proteins, modulating their activity in a controlled manner.

In addition to its role as a synthetic intermediate, 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride has also been explored for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in reducing inflammation and pain, making it a promising candidate for the development of new analgesic agents. The compound's ability to cross the blood-brain barrier further enhances its potential for treating central nervous system (CNS) disorders.

The synthesis of 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-chlorobenzaldehyde with glycine or its derivatives, followed by reduction and subsequent conversion to the hydrochloride salt. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride is an important consideration in its use as a pharmaceutical intermediate. Extensive toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any chemical compound, appropriate handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 2-Amino-2-(2-chlorophenyl)acetic acid hydrochloride (CAS No. 1259983-42-0) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.